2-{[6-(Isopropylanilino)-5-nitro-4-pyrimidinyl]amino}-4-(methylsulfonyl)butanoic acid

• IUPAC Name: 4-methylsulfonyl-2-[[5-nitro-6-(N-propan-2-ylanilino)pyrimidin-4-yl]amino]butanoic acid
• InChI: InChI=1S/C18H23N5O6S/c1-12(2)22(13-7-5-4-6-8-13)17-15(23(26)27)16(19-11-20-17)21-14(18(24)25)9-10-30(3,28)29/h4-8,11-12,14H,9-10H2,1-3H3,(H,24,25)(H,19,20,21)
• InChI Key: KVUPDEPGVRBCJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C1=CC=CC=C1)C2=NC=NC(=C2[N+](=O)[O-])NC(CCS(=O)(=O)C)C(=O)O
• Molecular Formula: C18H23N5O6S
• Molecular Weight: 437.5 g/mol

Description

The compound “2-{[6-(Isopropylanilino)-5-nitro-4-pyrimidinyl]amino}-4-(methylsulfonyl)butanoic acid” is a chemical substance with the molecular formula C18H23N5O6S. It has a molecular weight of 437.47012. This product is intended for research use only.

Scientific Research Applications

Chemical Synthesis and Molecular Structure

• Researchers have explored the synthesis of related pyrimidines and pteridines, investigating the properties and structures of various substituted pyrimidinyl amino acids and derivatives (Sugimoto, Shibata, Matsuura, & Nagatsu, 1979).
• Another study focused on the synthesis of 2‐amino‐5‐halogen‐pyrimidine‐4‐carboxylic acids and their derivatives, starting from similar chemical structures (Blyumin, Neunhoeffer, & Volovenko, 2007).
• The crystal structure of related compounds was also examined, shedding light on their molecular configurations and potential applications in various fields (Ming & South, 2004).

Pharmacological and Biological Activities

• Some studies have investigated the biological activities of similar pyrimidine compounds. For instance, their potential as inhibitors of dihydrofolic reductase was examined, suggesting applications in medicinal chemistry (Baker, Ho, Coward, & Santi, 1966).
• The reactivity and stability of various pyrimidine derivatives were studied, including their potential applications in the development of new drugs or materials (Vanasundari, Balachandran, Kavimani, & Narayana, 2018).
• Research has also been conducted on the synthesis and potential antihypertensive activity of pyridinecarboxylic acid derivatives, indicative of the pharmacological significance of these compounds (Finch, Campbell, Gemenden, Antonaccio, & Povalski, 1979).